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Compound of Interest

Compound Name: PD 113271

{ Get Quote

Cat. No.: B1678587

For Researchers, Scientists, and Drug Development Professionals

Introduction

PD 113271 is a polyene lactone phosphate and a structural analog of fostriecin. It functions as
a potent and selective inhibitor of protein phosphatase 2A (PP2A) and protein phosphatase 4
(PP4). These serine/threonine phosphatases are crucial regulators of numerous cellular
processes, including cell cycle progression, signal transduction, and apoptosis. Inhibition of
PP2A and PP4 by PD 113271 leads to cell cycle arrest and induction of apoptosis, making it a
valuable tool for cancer research and drug development.

Physicochemical Properties

A summary of the key quantitative data for PD 113271 is presented in the table below for easy

reference.
Property Value
Chemical Formula C19H27010P
Molecular Weight 446.39 g/mol
Appearance Solid
Solubility Soluble in DMSO

Storage Conditions

Store at -20°C for long-term storage.
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Mechanism of Action: PP2A Inhibition

PD 113271 exerts its biological effects primarily through the inhibition of PP2A. PP2A is a
critical tumor suppressor that negatively regulates multiple oncogenic signaling pathways. By
inhibiting PP2A, PD 113271 maintains the phosphorylated (active) state of various proteins,
leading to cell cycle arrest, typically at the G2/M phase, and subsequent apoptosis.
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Inhibition of PP2A by PD 113271.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PD 113271 in dimethyl
sulfoxide (DMSO). It is recommended to prepare fresh solutions, however, if stored properly,
the stock solution can be used for several weeks.

Materials:
e PD 113271 solid

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Equilibrate PD 113271: Allow the vial of solid PD 113271 to equilibrate to room temperature
for at least 15-20 minutes before opening to prevent condensation.

Weigh the Compound: Accurately weigh a precise amount of PD 113271. For example, to
prepare 1 ml of a 10 mM stock solution, weigh out 4.46 mg of PD 113271 (Molecular Weight
= 446.39 g/mol ).

o Calculation: (10 mmol/L) * (1 L/2000 mL) * (1 mL) * (446.39 g/mol ) * (1000 mg/g) = 4.46
mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the weighed
PD 113271. For 4.46 mg of the compound, add 1 mL of DMSO to achieve a 10 mM
concentration.

Ensure Complete Dissolution: Vortex the solution for 1-2 minutes until the solid is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) can be used to aid
dissolution if necessary. Visually inspect the solution to ensure there are no particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C in
the dark.

Note on Alternative Solvents: While DMSO is the recommended solvent, solubility in other

solvents such as ethanol or PBS should be tested on a small scale before preparing a large

stock solution.
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Workflow for PD 113271 Stock Solution Preparation.

In Vitro PP2A Inhibition Assay
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This protocol provides a general method for assessing the inhibitory activity of PD 113271 on
PP2A using a colorimetric assay with p-nitrophenyl phosphate (pNPP) as a substrate.

Materials:

Recombinant human PP2A catalytic subunit

e PD 113271 stock solution (10 mM in DMSO)

o p-Nitrophenyl Phosphate (pNPP) substrate solution

e Assay buffer (e.g., 50 mM Tris-HCI, pH 7.4, 1 mM MnClz, 0.1 mg/mL BSA)
e Stop solution (e.g., 1 M NaOH)

e 96-well microplate

» Microplate reader

Procedure:

e Prepare Serial Dilutions: Prepare a series of dilutions of the PD 113271 stock solution in the
assay buffer. A typical starting range would be from 100 uM down to 1 nM. Remember to
include a DMSO vehicle control.

e Enzyme Reaction:
o To each well of a 96-well plate, add 25 pL of the diluted PD 113271 or vehicle control.

o Add 50 pL of the recombinant PP2A enzyme solution (at a pre-determined optimal
concentration) to each well.

o Pre-incubate the plate at 37°C for 15 minutes.

« Initiate the Reaction: Add 25 pL of the pNPP substrate solution to each well to start the
reaction.

 Incubate: Incubate the plate at 37°C for 30-60 minutes.
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e Stop the Reaction: Add 50 uL of the stop solution to each well.
e Measure Absorbance: Read the absorbance at 405 nm using a microplate reader.

o Data Analysis: Calculate the percentage of inhibition for each concentration of PD 113271
compared to the vehicle control and determine the 1Cso value.

Safety Precautions

PD 113271 is a potent bioactive compound. Standard laboratory safety precautions should be
followed. Wear personal protective equipment (PPE), including a lab coat, safety glasses, and
gloves, when handling the compound. Work in a well-ventilated area or a chemical fume hood.
Refer to the Safety Data Sheet (SDS) for more detailed safety information.

 To cite this document: BenchChem. [Application Notes and Protocols for PD 113271].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678587#how-to-prepare-pd-113271-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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